4-Cyclopropoxy-2-iodo-5-methylpyridine

• Molecular Formula: C9H10INO
• Molecular Weight: 275.09 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-iodo-5-methylpyridine
• InChI: InChI=1S/C9H10INO/c1-6-5-11-9(10)4-8(6)12-7-2-3-7/h4-5,7H,2-3H2,1H3
• InChI Key: MWOKJEURKRKWHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1OC2CC2)I

Description

4-Cyclopropoxy-2-iodo-5-methylpyridine is a substituted pyridine derivative characterized by three distinct functional groups: a cyclopropoxy ether at position 4, an iodine atom at position 2, and a methyl group at position 5. The methyl group at position 5 may enhance lipophilicity and influence regioselectivity in further derivatization.

For example, nitropyridine precursors such as 2-methoxy-4-methyl-5-nitropyridine (95% yield) and 2-methoxy-4-methyl-3-nitropyridine (80% yield) are synthesized via established nitration and substitution protocols . These methods may be adapted for introducing cyclopropoxy or iodo substituents, though yields could vary due to steric and electronic differences.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-2-iodo-5-methylpyridine typically involves the iodination of a pyridine derivative. One common method starts with 2-chloro-5-methylpyridine, which undergoes nitration, reduction, diazotization, and iodination reactions to yield the desired product . The reaction conditions often include the use of strong acids and bases, as well as specific temperature and pressure controls to ensure the desired chemical transformations.

Industrial Production Methods: While detailed industrial production methods for 4-Cyclopropoxy-2-iodo-5-methylpyridine are not widely documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions for higher yields and purity, as well as implementing safety measures for handling hazardous reagents and by-products .

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxy-2-iodo-5-methylpyridine can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other functional groups through nucleophilic substitution reactions.

Oxidation and Reduction Reactions: The compound can participate in redox reactions, altering the oxidation state of the iodine atom or other substituents.

Coupling Reactions: It can be used in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds with other aromatic compounds.

Common Reagents and Conditions:

Nucleophilic Substitution: Common reagents include sodium hydroxide or potassium tert-butoxide.

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate can be used.

Suzuki-Miyaura Coupling: Palladium catalysts and boronic acids are typically employed under mild conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, Suzuki-Miyaura coupling can yield biaryl compounds, while nucleophilic substitution can introduce various functional groups into the pyridine ring .

Scientific Research Applications

4-Cyclopropoxy-2-iodo-5-methylpyridine has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme inhibitors and receptor ligands, contributing to the understanding of biological pathways and mechanisms.

Industry: The compound can be utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-iodo-5-methylpyridine involves its interaction with molecular targets such as enzymes and receptors. The cyclopropoxy and iodine groups can participate in binding interactions, influencing the activity of the target molecules. These interactions can modulate various biochemical pathways, leading to the desired therapeutic or biological effects .

Comparison with Similar Compounds

Table 1: Substituent Profiles of Pyridine/Pyrimidine Derivatives

Compound Name	Core Structure	Position-Specific Substituents	Key Functional Groups	Synthesis Yield (If Available)
4-Cyclopropoxy-2-iodo-5-methylpyridine	Pyridine	4-Cyclopropoxy, 2-I, 5-Me	Ether, Iodo, Methyl	N/A (Hypothetical)
2-Methoxy-4-methyl-5-nitropyridine (7c)	Pyridine	2-OMe, 4-Me, 5-NO₂	Methoxy, Nitro, Methyl	95%
2-Methoxy-4-methyl-3-nitropyridine (7d)	Pyridine	2-OMe, 4-Me, 3-NO₂	Methoxy, Nitro, Methyl	80%
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Pyrimidine	2-Cl, 6-Me, 4-COOH	Chloro, Methyl, Carboxylic Acid	N/A

Key Observations:

Iodo vs. Nitro/Methoxy Groups : The iodine atom in the target compound contrasts with the nitro or methoxy groups in compounds 7c and 7d. Nitro groups are strongly electron-withdrawing, facilitating electrophilic substitution at meta/para positions, whereas iodine’s polarizability and leaving-group ability make it valuable in Suzuki or Ullmann couplings.

Cyclopropoxy vs.

Pyridine vs. Pyrimidine Cores : The pyrimidine derivative () has two nitrogen atoms, increasing hydrogen-bonding capacity and acidity (e.g., carboxylic acid at position 4), unlike the pyridine-based target compound .

Discussion:

• Yield Considerations : The 95% yield for 7c suggests that electron-donating groups (e.g., methoxy) and nitration at less hindered positions (e.g., para to methyl) optimize efficiency. Introducing bulkier groups like cyclopropoxy or heavy halogens like iodine may reduce yields due to steric clashes or side reactions.
• Functional Group Compatibility: The carboxylic acid in the pyrimidine derivative () enables ionic interactions but limits solubility in nonpolar solvents, unlike the lipophilic methyl and cyclopropoxy groups in the target compound.